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Cat. No.: B608453 Get Quote

A Comparative Analysis of Synthetic Routes to
Lankacidinol
Lankacidinol, a member of the lankacidin family of polyketide antibiotics, has attracted

significant attention from the synthetic chemistry community due to its complex structure and

promising biological activity. Several research groups have developed distinct and innovative

strategies for its total synthesis. This guide provides a side-by-side comparison of these

synthetic routes, focusing on key metrics such as step count and overall efficiency, and details

the core chemical transformations that enable the construction of this intricate molecule.

Quantitative Comparison of Lankacidinol Synthetic
Routes
The efficiency of a total synthesis is often measured by its overall yield and the number of steps

required to reach the target molecule from commercially available starting materials. The

following table summarizes the available quantitative data for the total synthesis of

Lankacidinol and its close analogue, Lankacidin C.
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Synthetic Route Target Molecule

Longest Linear

Sequence

(Steps)

Overall Yield Key Features

Kende et al.

(1993)
Lankacidin C 34

Not explicitly

stated

Convergent

approach, β-

lactam chemistry,

N→O acyl

migration.[1][2]

Hong et al.

(2017)
Lankacidinol 8

Not explicitly

stated

Biomimetic

Mannich

macrocyclization.

[1]

Seiple et al.

(2018)

2,18-seco-

Lankacidinol B
≤ 8

~40% (for a key

intermediate)

Modular

approach, Julia-

Kocienski

olefination, Stille

cross-coupling.

[3]

Visualizing the Synthetic Strategies
The strategic bond disconnections and overall workflow of a total synthesis can be effectively

visualized using diagrams. Below are representations of the synthetic approaches developed

by the Hong and Seiple research groups, generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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